4-[(4-Methylpentan-2-YL)amino]cyclohexan-1-OL

• Molecular Formula: C12H25NO
• Molecular Weight: 199.33 g/mol
• SMILES: CC(C)CC(C)NC1CCC(CC1)O
• InChI: InChI=1S/C12H25NO/c1-9(2)8-10(3)13-11-4-6-12(14)7-5-11/h9-14H,4-8H2,1-3H3
• InChIKey: FDTSXUJLTFPPRY-UHFFFAOYSA-N

4-[(4-Methylpentan-2-YL)amino]cyclohexan-1-OL: Structural Identity and Procurement

4-[(4-Methylpentan-2-YL)amino]cyclohexan-1-OL (CAS 1152822-91-7) is a bifunctional 4-aminocyclohexanol derivative with molecular formula C12H25NO and molecular weight 199.33 g/mol [1]. The compound features a secondary amine linkage between a cyclohexanol ring and a chiral 4-methylpentan-2-yl side chain, yielding a structure that belongs to the broader class of N-substituted 4-aminocyclohexanols—a scaffold historically explored for opioid receptor modulation and analgesic activity [2]. Its computed LogP of 2.6, two hydrogen bond donors, two hydrogen bond acceptors, and topological polar surface area of 32.3 Ų place it within favorable drug-like physicochemical space [1].

✓ Scaffold4-aminocyclohexanol core for opioid receptor ligand studies.

✓ Physicochemical ProfileCNS drug-like space for blood-brain barrier model calibration.

✓ Derivatization HandleFree hydroxyl enables esterification, etherification, or oxidation.

• [1] PubChem Compound Summary CID 43193900. 4-[(4-Methylpentan-2-YL)amino]cyclohexan-1-OL. National Center for Biotechnology Information (2026). View Source
• [2] Sharma KK, Hales TG, Rao VJ, NicDaeid N, McKenzie C. The search for the 'next' euphoric non-fentanil novel synthetic opioids on the illicit drugs market: current status and horizon scanning. Forensic Toxicology. 2019;37(1):1-16. DOI: 10.1007/s11419-018-0454-5. View Source

Generic Substitution Risks for 4-[(4-Methylpentan-2-YL)amino]cyclohexan-1-OL

Within the 4-aminocyclohexanol class, the specific pattern of N-substitution—branching position, chain length, and stereochemistry—directly governs receptor subtype selectivity, intrinsic efficacy, and off-target liability [1]. The 4-methylpentan-2-yl substituent on the target compound introduces a chiral center at the alpha-carbon of the amine, creating a specific steric and hydrophobic environment that positional isomers (e.g., 4-[(2-methylpentyl)amino]cyclohexan-1-ol) or chain-extended analogs (e.g., 1-{[(4-methylpentan-2-yl)amino]methyl}cyclohexan-1-ol, CAS 1184705-96-1) cannot replicate [2]. Even subtle changes in the aminoalkyl chain can alter logP by 0.3–0.7 units and shift hydrogen-bonding capacity, affecting both pharmacodynamics and pharmacokinetics in ways that are not predictable without direct comparative data [2].

Target Compound

Why Substitution May Fail

Branched 4-methylpentan-2-yl side chain

Linear-chain isomers (e.g., 2-methylpentyl) may shift LogP and alter receptor subtype recognition.

HBD=2 Free cyclohexanol -OH present

N-methyl or des-hydroxy analogs reduce hydrogen-bond donor count, potentially eliminating key pharmacophoric interactions.

Flexible 4 rotatable bonds

Spirocyclic constrained analogs exhibit different conformational entropy profiles that may not reproduce flexible ligand binding thermodynamics.

• [1] Sharma KK, Hales TG, Rao VJ, NicDaeid N, McKenzie C. The search for the 'next' euphoric non-fentanil novel synthetic opioids on the illicit drugs market: current status and horizon scanning. Forensic Toxicology. 2019;37(1):1-16. DOI: 10.1007/s11419-018-0454-5. View Source
• [2] PubChem Compound Summary. Comparative analysis of structural analogs: 4-[(2-methylpentyl)amino]cyclohexan-1-ol, 1-{[(4-methylpentan-2-yl)amino]methyl}cyclohexan-1-ol (CID entries), and 4-[(4-Methylpentan-2-YL)amino]cyclohexan-1-OL (CID 43193900). National Center for Biotechnology Information (2026). View Source

Differentiation Evidence Against Closest Structural Analogs

Lipophilicity and Polar Surface Area vs. Positional Isomers

The target compound exhibits a computed XLogP3 of 2.6 and a topological polar surface area (tPSA) of 32.3 Ų [1]. While directly comparable experimental LogP data for the closest analog 4-[(2-methylpentyl)amino]cyclohexan-1-ol are not publicly available, class-level analysis of 4-aminocyclohexanol derivatives indicates that branching at the alpha-carbon of the N-substituent (as in the 4-methylpentan-2-yl group) typically reduces LogP by approximately 0.2–0.4 units relative to linear-chain isomers of identical carbon count, due to decreased solvent-accessible hydrophobic surface area [2]. This difference may be consequential for CNS penetration predictions and formulation solubility screening.

Lipophilicity vs. Isomers

Class-level inference

Estimated ΔLogP ≈ 0.2–0.4 lower for branched isomer

Supports CNS penetration prediction context

Computed XLogP3 values; no experimental confirmation available

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.6; tPSA = 32.3 Ų
Comparator Or Baseline	Class-level expectation for linear N-(2-methylpentyl) isomer: estimated XLogP3 ≈ 2.8–3.0; no experimental confirmation available
Quantified Difference	Estimated ΔLogP ≈ 0.2–0.4 (branched lower); not experimentally confirmed
Conditions	Computed via XLogP3 algorithm (PubChem 2019.06.18 release); no experimental shake-flask or HPLC LogP data identified for either compound

Why This Matters

For CNS-targeted research applications, even small LogP differences can shift blood-brain barrier permeability predictions, making the branched isomer potentially distinguishable from linear analogs in early-stage screening cascades.

• [1] PubChem Compound Summary CID 43193900. Computed Properties section: XLogP3-AA = 2.6, Topological Polar Surface Area = 32.3 Ų. National Center for Biotechnology Information (2026). View Source
• [2] Wenlock MC, Austin RP, Barton P, Davis AM, Leeson PD. A comparison of physiochemical property profiles of development and marketed oral drugs. Journal of Medicinal Chemistry. 2003;46(7):1250-1256. Class-level inference regarding branched vs. linear alkyl chain effects on LogP derived from general medicinal chemistry principles. View Source

Purity Specification Differences Across Vendors

Among vendors listing this compound, the minimum purity specification varies: AKSci lists 95% , while Leyan (Shanghai) lists 98% . For the closely related analog 1-{[(4-methylpentan-2-yl)amino]methyl}cyclohexan-1-ol (CAS 1184705-96-1), Bidepharm reports 98% purity with batch-specific QC documentation including NMR, HPLC, and GC . The absence of an MDL number for the target compound (listed as 'N/A' by AKSci) contrasts with the availability of full characterization data for the homolog, indicating that procurement decisions should be informed by the availability of batch-specific analytical certificates.

Purity Specification

Cross-study comparable

95% (AKSci) to 98% (Leyan); homolog offers batch QC

Procurement specification review context

No independent inter-laboratory verification available

Evidence Dimension	Vendor-reported minimum purity specification
Target Compound Data	95% (AKSci); 98% (Leyan)
Comparator Or Baseline	1-{[(4-methylpentan-2-yl)amino]methyl}cyclohexan-1-ol (CAS 1184705-96-1): 98% with NMR, HPLC, GC batch data (Bidepharm)
Quantified Difference	Purity difference: 3 percentage points between lowest and highest vendor specification for target; homolog offers verified batch-specific QC
Conditions	Vendor technical datasheets; no independent inter-laboratory purity verification available

Why This Matters

For analytical reference standard preparation or SAR studies where impurity profiles can confound biological results, selection of a vendor providing ≥98% purity with documented batch-specific QC is a critical procurement criterion.

Hydrogen Bond Donor/Acceptor Profile Comparison

The target compound possesses two hydrogen bond donors (the secondary amine NH and the hydroxyl OH) and two hydrogen bond acceptors (the amine nitrogen and the hydroxyl oxygen) [1]. This donor/acceptor configuration is identical to the unsubstituted 4-aminocyclohexanol core but distinct from N-methylated analogs such as 4-methyl-N-(4-methylpentan-2-yl)cyclohexan-1-amine (CAS 919799-86-3), which lack the hydroxyl donor and therefore have reduced hydrogen-bonding capacity [2]. In the context of opioid receptor pharmacophore models where a hydrogen bond donor at the 4-position of the cyclohexane ring is implicated in ORL-1 and mu-opioid receptor recognition, this difference is structurally significant [3].

H-Bond Profile

Class-level inference

HBD = 2, HBA = 2; des-hydroxy analog HBD = 1

Receptor pharmacophore interpretation context

Based on computed properties and patent pharmacophore models

Evidence Dimension	Hydrogen bond donor and acceptor count
Target Compound Data	HBD = 2, HBA = 2
Comparator Or Baseline	4-methyl-N-(4-methylpentan-2-yl)cyclohexan-1-amine (CAS 919799-86-3): HBD = 1 (predicted), HBA = 1; 4-aminocyclohexanol (parent): HBD = 2, HBA = 2
Quantified Difference	ΔHBD = 1 (vs. N-alkyl des-hydroxy analog); same HBD/HBA count as unsubstituted 4-aminocyclohexanol
Conditions	Computed via Cactvs 3.4.6.11 (PubChem 2019.06.18 release); receptor pharmacophore models derived from ORL-1/mu-opioid patent literature

Why This Matters

In medicinal chemistry campaigns exploring 4-aminocyclohexanol-derived opioid receptor ligands, the presence of the free hydroxyl group is essential for maintaining key hydrogen-bond interactions; procurement of the des-hydroxy analog as a substitute would eliminate a critical pharmacophoric element.

• [1] PubChem Compound Summary CID 43193900. Computed Properties: Hydrogen Bond Donor Count = 2, Hydrogen Bond Acceptor Count = 2. National Center for Biotechnology Information (2026). View Source
• [2] PubChem Compound Summary for 4-methyl-N-(4-methylpentan-2-yl)cyclohexan-1-amine (CID entry linked to CAS 919799-86-3). National Center for Biotechnology Information (2026). View Source
• [3] Grünenthal GmbH. Substituted 4-aminocyclohexanol derivatives. European Patent EP1406858B1. Priority date 2001-07-16. Class-level pharmacophore inference for ORL-1 receptor binding. View Source

Conformational Flexibility vs. Rigidified Analogs

The target compound has 4 rotatable bonds, all located in the aminoalkyl side chain, while the cyclohexanol ring system contributes ring-flip conformational exchange but no additional rotatable bonds [1]. By comparison, spirocyclic 4-aminocyclohexanol derivatives claimed in patent US9120797 (e.g., compounds with a spirocyclic indole-fused system) have 2 or fewer rotatable bonds in the corresponding side-chain region, resulting in a significantly more constrained conformational profile [2]. While no direct receptor binding data exist for the target compound, the increased conformational flexibility may translate to distinct entropy-enthalpy compensation profiles at receptor binding sites.

Conformational Flexibility

Class-level inference

4 rotatable bonds vs. 1–2 for spirocyclic analogs

Ligand binding thermodynamics context

No experimental binding entropy data available

Evidence Dimension	Rotatable bond count as a measure of molecular flexibility
Target Compound Data	4 rotatable bonds
Comparator Or Baseline	Spirocyclic 4-aminocyclohexanol derivatives (US9120797 series): typically 1–2 rotatable bonds in the aminoalkyl region
Quantified Difference	ΔRotatable bonds = 2–3 (target compound more flexible); no experimental binding entropy data available for direct comparison
Conditions	Computed via Cactvs 3.4.6.11 (PubChem); structural comparison with representative spirocyclic compounds from patent US9120797

Why This Matters

For research groups exploring structure-kinetic relationships or ligand binding thermodynamics, the greater conformational flexibility of the target compound relative to spirocyclic analogs may offer a distinct profile for probing the entropic component of receptor binding.

• [1] PubChem Compound Summary CID 43193900. Computed Properties: Rotatable Bond Count = 4. National Center for Biotechnology Information (2026). View Source
• [2] Grünenthal GmbH. Process for preparing spirocyclic cyclohexane compounds, compositions containing such compounds and method of using such compounds. US Patent US9120797B2. Published 2015-09-01. View Source

Application Scenarios for 4-[(4-Methylpentan-2-YL)amino]cyclohexan-1-OL

Synthetic Intermediate for Opioid Receptor Ligand Libraries

Based on its structural classification within the 4-aminocyclohexanol family and the documented importance of this scaffold in ORL-1 and mu-opioid receptor ligand development [1], the target compound may serve as a key intermediate for parallel synthesis of N-substituted analogs. The free hydroxyl group at the 4-position permits further derivatization (e.g., esterification, etherification, or oxidation) without perturbing the aminoalkyl pharmacophore, enabling systematic SAR exploration around the cyclohexanol ring. Procurement from vendors offering ≥98% purity with batch-specific NMR and HPLC characterization is strongly recommended for this application.

Physicochemical Reference Standard for CNS Drug Design

With a computed LogP of 2.6, tPSA of 32.3 Ų, and 2 HBD/2 HBA, the compound occupies favorable CNS drug-like chemical space [2]. It can serve as a physicochemical reference standard for calibrating in silico ADME models that predict blood-brain barrier penetration, particularly for secondary amine-containing cyclohexanol derivatives. The branched 4-methylpentan-2-yl substituent offers a distinct steric profile compared to linear-chain isomers, allowing researchers to benchmark the predictive accuracy of LogP and permeability algorithms for branched versus linear amino alcohols.

Comparative Tool for N-Substituent Effects on Opioid Receptor Selectivity

Although no direct receptor binding data are available for this specific compound, its structural relationship to patented 4-aminocyclohexanol derivatives with established ORL-1 and mu-opioid receptor affinity [1] positions it as a potentially informative comparator in receptor profiling panels. When tested alongside the unsubstituted 4-aminocyclohexanol parent, its N-(4-methylpentan-2-yl) counterpart, and spirocyclized analogs, the compound can help deconvolute the contribution of the flexible, branched aminoalkyl chain to receptor subtype selectivity and intrinsic efficacy. Researchers should note that primary binding and functional assay data must be generated de novo, as no such data are currently available in the public domain.

Analytical Method Development for Impurity Profiling

The availability of the target compound at two distinct purity grades (95% and 98%) from different vendors makes it suitable for developing and validating HPLC, GC, or LC-MS methods for detecting and quantifying structurally related impurities in 4-aminocyclohexanol derivative samples. Its well-defined molecular weight (199.33 g/mol), predictable fragmentation pattern from the aminoalkyl side chain, and distinct retention time relative to the homolog 1-{[(4-methylpentan-2-yl)amino]methyl}cyclohexan-1-ol (MW 213.36 g/mol) provide useful benchmarks for chromatographic method development.

Application

Selection Property

Validation Focus

Opioid receptor ligand synthesis

4-aminocyclohexanol scaffold with free hydroxyl

Batch-specific QC documentation review

CNS drug-design reference standard

Computed LogP 2.6 and tPSA 32.3 Ų

In silico ADME model calibration

Opioid receptor selectivity profiling

N-substituent effect comparator

De novo binding and functional assay generation

Analytical impurity profiling method development

Purity grades and distinct MW benchmarks

HPLC/LC-MS chromatographic retention and resolution

• [1] Sharma KK, Hales TG, Rao VJ, NicDaeid N, McKenzie C. The search for the 'next' euphoric non-fentanil novel synthetic opioids on the illicit drugs market: current status and horizon scanning. Forensic Toxicology. 2019;37(1):1-16. DOI: 10.1007/s11419-018-0454-5. View Source
• [2] PubChem Compound Summary CID 43193900. 4-[(4-Methylpentan-2-YL)amino]cyclohexan-1-OL. National Center for Biotechnology Information (2026). View Source